Cas no 1806912-17-3 (6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine)

• Product Name: 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine
• CAS No: 1806912-17-3
• MF: C₈H₇Br₂F₂N
• MW: 314.952687501907
• CID: 4809211
• Update Time: 2025-10-31

6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H7Br2F2N/c1-4-6(3-9)5(8(11)12)2-7(10)13-4/h2,8H,3H2,1H3
• InChI Key： FYAKOGCGKMXFEH-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=NC(=CC=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine

Research Brief on 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine (CAS: 1806912-17-3)

6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine (CAS: 1806912-17-3) is a halogenated pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting infectious diseases and cancer. Its unique structural features, including bromine and difluoromethyl substituents, make it a valuable scaffold for drug discovery efforts.

Recent studies have explored the synthetic utility of 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine in the preparation of kinase inhibitors and antimicrobial agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors, which are being investigated for the treatment of B-cell malignancies. The bromomethyl group at the 3-position allows for further functionalization, enabling the introduction of diverse pharmacophores.

In terms of chemical properties, this compound exhibits moderate stability under standard laboratory conditions, though it requires storage at low temperatures to prevent decomposition. Analytical characterization by NMR and mass spectrometry has confirmed its high purity (>98%) in commercially available samples. Researchers have noted that the difluoromethyl group at the 4-position contributes to improved metabolic stability in derived compounds, addressing a common challenge in drug development.

The mechanism of action for derivatives of 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine varies depending on the final structure. In antimicrobial applications, some derivatives have shown promising activity against drug-resistant bacterial strains by interfering with cell wall biosynthesis. Molecular docking studies suggest that these compounds may bind to novel targets, offering potential solutions to the growing problem of antibiotic resistance.

Current research directions include optimizing the synthetic routes to improve yield and scalability, as well as exploring new therapeutic applications. A recent patent application (WO2023056321) describes novel analogs with enhanced blood-brain barrier penetration, suggesting potential for central nervous system disorders. The compound's versatility continues to make it a focus of innovation in medicinal chemistry.

Safety considerations for handling 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine include standard precautions for halogenated compounds, including the use of personal protective equipment and proper ventilation. Material safety data sheets indicate moderate toxicity in acute exposure studies, with particular attention needed for its potential skin and eye irritation properties.

Future research opportunities include further exploration of structure-activity relationships to optimize pharmacological properties, as well as investigation of its potential in combination therapies. The compound's unique chemical features position it as a valuable tool for addressing unmet medical needs through rational drug design approaches.